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Compound of Interest

Compound Name: Triethylarsine

Cat. No.: B1607241 Get Quote

Essential Safety and Handling Guide for
Triethylarsine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling hazardous materials. This guide provides immediate,

essential safety and logistical information for the handling of Triethylarsine, a highly toxic and

pyrophoric organoarsenic compound. Adherence to these procedures is critical to minimize risk

and ensure operational safety.

Personal Protective Equipment (PPE)
When handling Triethylarsine, a comprehensive suite of personal protective equipment is

mandatory. The following table summarizes the required PPE for various laboratory operations

involving this substance. Selections should be based on a thorough risk assessment of the

specific procedures to be performed.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety glasses with side

shields and a face shield

Eye protection must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU). A face

shield provides an additional

layer of protection against

splashes and aerosols.[1]

Skin Chemical-resistant gloves

Gloves must be inspected for

integrity before each use. Use

a proper glove removal

technique to avoid

contaminating bare hands.

Consult with the glove

manufacturer for specific

breakthrough times for

Triethylarsine.[1][2]

Flame-resistant lab coat

A lab coat made of flame-

resistant material is essential

due to the pyrophoric nature of

Triethylarsine.

Protective clothing

Additional protective clothing

may be necessary based on

the scale of the operation and

the potential for exposure.[3]

Respiratory Chemical fume hood or

respirator

All handling of Triethylarsine

should be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

[3] If the potential for inhalation

exposure exists, a NIOSH-

approved respirator with an
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appropriate cartridge should

be used.[2]

Operational and Disposal Plans
Safe handling and disposal of Triethylarsine require meticulous planning and execution. The

following procedural steps provide a framework for laboratory operations.

Handling Procedures:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The work area, typically a chemical fume hood, should be clean and uncluttered.

All equipment must be properly grounded to prevent static discharge.[4]

Inert Atmosphere: Triethylarsine is spontaneously flammable in air.[5] Therefore, it must be

handled under an inert atmosphere (e.g., nitrogen or argon) using appropriate techniques

such as a glovebox or Schlenk line.

Dispensing: Use only non-sparking tools for all transfers.[3][4] The container should be kept

tightly closed when not in use.[3]

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin.[3]

Disposal Plan:

Waste Collection: All Triethylarsine waste, including contaminated materials, must be

collected in a designated, properly labeled, and sealed container.

Decontamination: Any equipment that has come into contact with Triethylarsine must be

decontaminated. Consult your institution's environmental health and safety (EHS) office for

approved decontamination procedures.

Waste Disposal: Dispose of Triethylarsine waste through an approved hazardous waste

disposal program, following all local, state, and federal regulations.[3][6] Do not dispose of it

down the drain.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-201385.pdf
https://www.benchchem.com/product/b1607241?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=O4884100&productDescription=TRIETHYLAMINE+HPLC+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1607241?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/Diethylarsine-692-42-2.docx
https://aksci.com/sds/S834_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=O4884100&productDescription=TRIETHYLAMINE+HPLC+100ML&vendorId=VN00033897&countryCode=US&language=en
https://aksci.com/sds/S834_SDS.pdf
https://aksci.com/sds/S834_SDS.pdf
https://www.benchchem.com/product/b1607241?utm_src=pdf-body
https://www.benchchem.com/product/b1607241?utm_src=pdf-body
https://www.benchchem.com/product/b1607241?utm_src=pdf-body
https://aksci.com/sds/S834_SDS.pdf
https://www.carlroth.com/medias/SDB-X875-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTkzMTZ8YXBwbGljYXRpb24vcGRmfGFEZG1MMmhpT0M4NU1UYzFOelF3TWpFNU5ESXlMMU5FUWw5WU9EYzFYMGxGWDBWT0xuQmtaZ3xiMmJkZGE0ODAwNTJmYTUwNDZjYTJmZGJiMDJmMjAxN2JlZGEwNDJmZDA2Yjg3MTZiODAxOGM0YzIwY2IwYTZl
https://datasheets.scbt.com/sc-201385.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an emergency, immediate and correct action is crucial.

Exposure Response:

Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[4]

Spill and Fire Response:

Spill: In case of a small spill, absorb the material with an inert, non-combustible absorbent

(e.g., sand, vermiculite).[3] For a large spill, evacuate the area and contact your institution's

EHS office immediately.[7]

Fire: In case of fire, use a dry chemical, carbon dioxide, or sand to extinguish. Do not use

water, as Triethylarsine is water-reactive.[5] Firefighters should wear self-contained

breathing apparatus.[4]
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The following diagram outlines the standard workflow for safely handling Triethylarsine in a

laboratory setting.

Preparation

Handling

Cleanup & Disposal

Risk Assessment

Don Personal Protective Equipment (PPE)

Prepare Inert Atmosphere Workspace

Transfer Triethylarsine

Begin Handling

Perform Experiment

Quench/Deactivate Residual Reagent

Decontaminate Glassware & Equipment

Complete Experiment

Segregate & Label Waste

Dispose of Waste via EHS

Doff PPE & Wash Hands

End of Procedure
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Standard workflow for handling Triethylarsine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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